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Compound of Interest

Compound Name: PNU-142633

Cat. No.: B1678925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of a stock solution of PNU-
142633, a selective 5-HT1D receptor agonist, using dimethyl sulfoxide (DMSO) as the solvent.

Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of

experimental results.

Introduction
PNU-142633 is a high-affinity 5-HT1D receptor agonist investigated for its potential in treating

migraine.[1][2] Accurate preparation of stock solutions is the first critical step in any in vitro or in

vivo study involving this compound. DMSO is a common solvent for PNU-142633, with a

reported solubility of up to 100 mM.[3] This document outlines the necessary materials, safety

precautions, and a step-by-step procedure for preparing a concentrated stock solution.

Physicochemical Data
A summary of the key physicochemical properties of PNU-142633 is presented in the table

below. These values are essential for accurate calculations and solution preparation.
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Parameter Value Reference

Molecular Weight 422.53 g/mol [4]

Chemical Formula C₂₄H₃₀N₄O₃ [4]

CAS Number 187665-65-2 [1][4]

Solubility in DMSO Up to 100 mM [3]

Purity ≥98%

Experimental Protocol
This protocol details the steps to prepare a 10 mM stock solution of PNU-142633 in DMSO.

This concentration is a practical starting point for subsequent dilutions to working

concentrations for various experimental assays.

Materials
PNU-142633 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Safety Precautions
Work in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid skin and eye contact with PNU-142633 and DMSO.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.medkoo.com/products/10899
https://www.medkoo.com/products/10899
https://en.wikipedia.org/wiki/PNU-142633
https://www.medkoo.com/products/10899
https://www.medkoo.com/uploads/product/PNU-142633/product_insert/ProductData-PNU-142633.pdf
https://www.benchchem.com/product/b1678925?utm_src=pdf-body
https://www.benchchem.com/product/b1678925?utm_src=pdf-body
https://www.benchchem.com/product/b1678925?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678925?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Consult the Safety Data Sheet (SDS) for PNU-142633 and DMSO before handling.

Step-by-Step Procedure
Equilibrate PNU-142633: Allow the vial of PNU-142633 powder to reach room temperature

before opening to prevent condensation of moisture.

Weigh PNU-142633: Tare a sterile microcentrifuge tube or vial on a calibrated analytical

balance. Carefully weigh the desired amount of PNU-142633 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.225 mg of PNU-142633.

Calculate Required DMSO Volume: Use the following formula to calculate the volume of

DMSO needed:

Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Desired Concentration (mol/L))

For 4.225 mg of PNU-142633 to make a 10 mM solution: Volume (L) = 0.004225 g / (422.53

g/mol x 0.010 mol/L) = 0.001 L = 1 mL

Dissolve PNU-142633: Add the calculated volume of DMSO to the tube or vial containing the

PNU-142633 powder.

Ensure Complete Dissolution: Vortex the solution for 1-2 minutes until the powder is

completely dissolved. Gentle warming in a water bath (37°C) can be used to aid dissolution if

necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes or amber vials to avoid repeated freeze-thaw cycles.

Stock Solution Preparation Table
The following table provides pre-calculated volumes of DMSO for preparing various

concentrations of PNU-142633 stock solutions.[3]
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Desired Concentration Mass of PNU-142633 Volume of DMSO to Add

1 mM 1 mg 2.37 mL

5 mM 1 mg 0.47 mL

10 mM 1 mg 0.24 mL

50 mM 1 mg 0.05 mL

1 mM 5 mg 11.83 mL

5 mM 5 mg 2.37 mL

10 mM 5 mg 1.18 mL

50 mM 5 mg 0.24 mL

Storage and Stability
Proper storage is critical to maintain the integrity of the PNU-142633 stock solution.

Powder: Store at 4°C for up to 2 years or at -20°C for up to 3 years.[3]

Stock Solution in DMSO: Store aliquots at -20°C for up to 2 weeks or at -80°C for up to 3

months.[3] Avoid repeated freeze-thaw cycles.

Visualization of Experimental Workflow
The following diagram illustrates the key steps in the preparation of the PNU-142633 stock

solution.
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Caption: Workflow for PNU-142633 Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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